3-(pyridin-2-yl)-3H-1,2,4-triazole-5-carboxylic acid

• IUPAC Name: 3-pyridin-2-yl-3H-1,2,4-triazole-5-carboxylic acid
• InChI: InChI=1S/C8H6N4O2/c13-8(14)7-10-6(11-12-7)5-3-1-2-4-9-5/h1-4,6H,(H,13,14)
• InChI Key: XWHHBSAWFFUYKZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2N=C(N=N2)C(=O)O
• Molecular Formula: C8H6N4O2
• Molecular Weight: 190.16 g/mol

Description

The compound “3-(pyridin-2-yl)-3H-1,2,4-triazole-5-carboxylic acid” likely contains a pyridine ring and a 1,2,4-triazole ring, both of which are common structures in medicinal chemistry.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through condensation reactions or cyclization processes.

Molecular Structure Analysis

The molecular structure of this compound likely involves a pyridine ring attached to a 1,2,4-triazole ring. The exact structure would depend on the specific locations of the functional groups.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Compounds containing pyridine and triazole rings generally have high thermal stability and good solubility in polar solvents.

Scientific Research Applications

3PTCA has been used in a variety of scientific research applications. It has been used to study the mechanism of action of various drugs, as well as to investigate the biochemical and physiological effects of compounds. It has also been used to improve the efficiency of laboratory experiments and to develop new methods for synthesizing compounds. Additionally, 3PTCA has been used to study the structure of proteins, as well as the interactions between proteins and other molecules.

Mechanism of Action

Target of Action

Compounds with similar structures have been found to interact with various biological targets, influencing a range of biochemical processes .

Mode of Action

It’s known that the compound exhibits rich photophysical behavior, including excitation-dependent fluorescence and phosphorescence under ambient conditions . This suggests that the compound may interact with its targets through electronic transitions, leading to changes in the targets’ biochemical activities .

Biochemical Pathways

The compound’s photophysical properties suggest that it may influence pathways related to light-dependent reactions, such as those found in photoreceptors .

Pharmacokinetics

Similar compounds are known to have diverse pharmacokinetic profiles, influenced by factors such as molecular structure, stereochemistry, and the presence of functional groups .

Result of Action

The compound’s photophysical properties suggest that it may influence cellular processes related to light detection and signal transduction .

Action Environment

The action, efficacy, and stability of 3-(pyridin-2-yl)-3H-1,2,4-triazole-5-carboxylic acid can be influenced by various environmental factors . For instance, the compound’s photophysical properties suggest that light conditions may significantly impact its activity . Additionally, factors such as pH, temperature, and the presence of other molecules could potentially affect the compound’s stability and efficacy .

Advantages and Limitations for Lab Experiments

3PTCA has several advantages for use in laboratory experiments. It is a simple and efficient compound to synthesize, and it is relatively stable in a variety of conditions. Additionally, 3PTCA is soluble in a variety of solvents, making it easy to use in a variety of experiments. However, there are also some limitations to using 3PTCA in laboratory experiments. It has a relatively short shelf life, and it can be toxic in large doses. Additionally, 3PTCA can be difficult to store and transport, as it is sensitive to light and heat.

Future Directions

There are a number of potential future directions for 3PTCA research. One potential direction is to further study the biochemical and physiological effects of the compound. Additionally, further research could be done to investigate the mechanism of action of 3PTCA, as well as to develop new methods for synthesizing the compound. Additionally, 3PTCA could be used to develop new drugs, as well as to improve the efficiency of existing drugs. Finally, 3PTCA could be used to study the structure of proteins, as well as the interactions between proteins and other molecules.

Synthesis Methods

The synthesis of 3PTCA can be achieved through a simple and efficient method. The process begins with the reaction of 2-pyridinecarboxylic acid and 1,2,4-triazole in the presence of sodium hydroxide. This reaction results in the formation of 2-pyridin-3H-1,2,4-triazole-5-carboxylic acid. This compound can then be treated with an acid, such as hydrochloric acid, to yield 3-(pyridin-2-yl)-3H-1,2,4-triazole-5-carboxylic acid. This method is simple, efficient, and requires few steps, making it a preferred method for the synthesis of 3PTCA.

Safety and Hazards

The safety and hazards associated with this compound are not known without specific study. It’s important to handle all chemicals with appropriate safety measures.